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Compound of Interest

Compound Name: GSK9311 hydrochloride

Cat. No.: B10814290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK9311 hydrochloride is a crucial chemical tool for researchers studying epigenetic

regulation. It serves as a negative control for GSK6853, a potent and selective inhibitor of the

BRPF1 (Bromodomain and PHD Finger Containing 1) bromodomain.[1][2][3] BRPF1 is a

scaffolding protein essential for the assembly and activity of several histone acetyltransferase

(HAT) complexes, including the MOZ/MORF and HBO1 complexes.[4][5][6] These complexes

play a critical role in chromatin remodeling and gene transcription by acetylating histone tails,

thereby influencing a wide range of cellular processes.[5][7] The use of GSK9311
hydrochloride alongside GSK6853 allows researchers to distinguish between on-target effects

of BRPF1 inhibition and any off-target or non-specific effects of the chemical scaffold.
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Property Value

Chemical Name GSK9311 hydrochloride

Molecular Formula C₂₄H₃₁N₅O₃·HCl

Molecular Weight 474.0 g/mol (anhydrous)

Appearance White to off-white solid

Purity ≥98%

Mechanism of Action
Inactive analog of GSK6853; negative control

for BRPF1 bromodomain inhibition

pIC₅₀ for BRPF1 ~100-fold less potent than GSK6853

pIC₅₀ for BRPF2 4.3

Solubility and Stock Solution Preparation
GSK9311 hydrochloride is soluble in both aqueous solutions and organic solvents, facilitating

its use in a variety of experimental settings.

Solvent Maximum Solubility

Water 100 mM

DMSO 100 mM

Protocol for Preparing a 10 mM DMSO Stock Solution:

Materials:

GSK9311 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Procedure:
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Weighing: Accurately weigh the desired amount of GSK9311 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.74 mg of the compound.

Dissolving: Add the appropriate volume of DMSO to the powder. For 1 mL of a 10 mM

solution, add 1 mL of DMSO.

Vortexing: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (to 37°C) or sonication may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Stock Solution Dilution Calculator:

Desired Concentration Volume of 10 mM Stock Final Volume

1 mM 100 µL 1 mL

100 µM 10 µL 1 mL

10 µM 1 µL 1 mL

1 µM 0.1 µL 1 mL

Experimental Protocols
GSK9311 hydrochloride is essential for validating the specificity of BRPF1 inhibition in cellular

and biochemical assays. Below are representative protocols where GSK9311 hydrochloride is

used as a negative control.

Cellular Target Engagement Assay (NanoBRET™ Assay)
This assay measures the binding of the BRPF1 bromodomain to histone H3.3 in live cells.

Workflow:
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Cell Preparation

Treatment

Detection & Analysis

Transfect cells with plasmids encoding
NanoLuc-BRPF1 bromodomain and

HaloTag-Histone H3.3

Add HaloTag NanoBRET™ 618 Ligand

Incubate with varying concentrations of
GSK6853 (active inhibitor) or

GSK9311 HCl (negative control)

Add NanoBRET™ Nano-Glo® Substrate

Measure Donor (460 nm) and
Acceptor (618 nm) emission

Calculate NanoBRET™ ratio
(Acceptor/Donor)

Plot ratio against compound concentration
to determine IC₅₀

 

Lysate Preparation & Treatment

Affinity Purification

Detection & Analysis

Prepare cell lysate
(e.g., from HuT-78 cells)

Incubate lysate with varying concentrations of
GSK6853 or GSK9311 HCl

Add an affinity matrix coupled
to a non-selective BRPF1 ligand

Incubate to allow binding of
endogenous BRPF1

Wash beads to remove
non-specific binders

Elute bound proteins

Analyze eluate by Western Blot
using an anti-BRPF1 antibody

Quantify band intensity

Plot intensity against compound concentration
to determine pIC₅₀
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Upstream Signals & Complex Assembly

Chromatin Recruitment & Activity

Downstream Effects

Transcription Factors
(e.g., YY1, FBRSL1)

Recruitment to Target Gene Promoters

Histone Modifications
(e.g., H3K4me3)

BRPF1 Complex Assembly

BRPF1 KAT6A/B (MOZ/MORF)
or KAT7 (HBO1) ING4/5 MEAF6

Chromatin

Histone Acetylation
(H3K9ac, H3K14ac, H3K23ac)

Chromatin Remodeling
(Open Chromatin)

Gene Transcription

Cellular Processes
(Development, Proliferation, etc.)

GSK6853 (Inhibitor)

Inhibits Bromodomain

GSK9311 HCl (Negative Control)

No significant inhibition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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